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Compound of Interest

Compound Name: 2-Hydrazinyl-4-methoxypyridine

Cat. No.: B11922870

Get Quote

Executive Summary
2-Hydrazinyl-4-methoxypyridine (CAS: 913839-71-1) is a highly versatile heterocyclic

building block widely utilized in medicinal chemistry. It serves as a critical precursor for the

synthesis of complex annulated systems, such as pyrazolo[3,4-b]pyridines, and is a key

intermediate in the development of specific HIF-prolyl-4-hydroxylase inhibitors used to treat

cardiovascular and hematological diseases[1]. Because the hydrazine moiety is highly reactive

and susceptible to oxidation, rigorous synthetic control and precise spectroscopic

characterization (NMR, IR, MS) are mandatory to ensure batch-to-batch reproducibility.

Chemical Identity & Physical Properties
Before initiating synthetic workflows, it is critical to establish the baseline physical and chemical

parameters of the target compound.
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Property Value

IUPAC Name 2-Hydrazinyl-4-methoxypyridine

CAS Number 913839-71-1[2]

Molecular Formula C6H9N3O

Molecular Weight 139.16 g/mol

Appearance
Off-white to pale yellow crystalline solid (as

hydrochloride salt)

Synthetic Methodology & Experimental Design
The synthesis of 2-hydrazinyl-4-methoxypyridine requires a strategic approach to avoid side

reactions. While direct nucleophilic aromatic substitution (SNAr) of halopyridines is a standard

method[3], reacting 2-chloro-4-methoxypyridine directly with hydrazine hydrate often lacks

regiocontrol. The high temperatures required for SNAr can lead to competitive displacement of

the 4-methoxy group or the formation of symmetric bis-pyridyl hydrazines.

To bypass these issues, a two-step sequence utilizing a Buchwald-Hartwig cross-coupling

followed by acidic hydrolysis is employed. This ensures absolute regioselectivity at the 2-

position[1].

2-Chloro-4-methoxypyridine Buchwald-Hartwig
Coupling

Hydrazone
Intermediate

Acidic
Hydrolysis 2-Hydrazinyl-4-methoxypyridine
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Fig 1. Two-step synthesis of 2-Hydrazinyl-4-methoxypyridine via Buchwald-Hartwig

amination.

Step-by-Step Protocol: Self-Validating Synthesis
Step 1: Synthesis of Benzophenone (4-methoxypyridin-2-yl)hydrazone Causality:

Benzophenone hydrazone acts as a protected hydrazine equivalent. The bulky diphenyl groups

prevent over-alkylation, while the palladium catalyst facilitates selective C-N bond formation at

the chlorinated C-2 position.
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Reaction Setup: Charge a reaction vessel with 2-chloro-4-methoxypyridine (500 mg, 3.48

mmol), benzophenone hydrazone (752 mg, 3.83 mmol), and sodium tert-butylate (469 mg,

4.88 mmol)[1].

Catalyst Addition: Add palladium(II) acetate (15.6 mg, 0.07 mmol), phenylboronic acid (21.2

mg, 0.17 mmol), and racemic BINAP (43.4 mg, 0.07 mmol)[1].

Solvent & Heating: Suspend the mixture in degassed toluene and heat at 90°C overnight

under an argon atmosphere[1].

In-Process Control (IPC): Monitor the reaction via LC-MS. The system is self-validating when

the starting material (m/z 144) is fully consumed, replaced by the intermediate mass of m/z

304 [M+H]+[4].

Workup: Cool to room temperature, quench with water, extract with ethyl acetate, dry over

sodium sulfate, and purify via preparative HPLC (RP18 column; acetonitrile/water gradient)

[1].

Step 2: Acidic Hydrolysis to Target Compound Causality: The benzophenone protecting group

is highly acid-labile. Concentrated HCl rapidly hydrolyzes the imine bond, releasing the free

hydrazine. Forming the hydrochloride salt in situ prevents the spontaneous oxidation of the

electron-rich hydrazine moiety.

Hydrolysis: Suspend the intermediate (850 mg, 2.80 mmol) in concentrated hydrochloric

acid[1].

Heating: Heat the solution at 65°C overnight[1].

IPC: Monitor via TLC to ensure complete cleavage of the benzophenone group.

Purification: Cool the mixture and wash with methylene chloride to extract the cleaved

benzophenone byproduct[5].

Isolation: Concentrate the aqueous phase in vacuo to afford 2-hydrazinyl-4-
methoxypyridine as a stable hydrochloride salt[5].

Spectroscopic Characterization
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Nuclear Magnetic Resonance (NMR) Spectroscopy
The chemical shifts in the NMR spectra are heavily dictated by the push-pull electronic system

of the pyridine ring. The strongly electron-donating methoxy group at C-4 (+M effect) shields

the adjacent protons at C-3 and C-5, pushing their signals upfield. Conversely, the proton at C-

6 remains relatively deshielded (δ = 7.78 ppm) due to the inductive electron-withdrawing effect

(-I) of the adjacent pyridine nitrogen[6].

Table 1: 1H NMR Data (400 MHz, DMSO-d6)

Position
Chemical
Shift (ppm)

Multiplicity Integration
Coupling
(J)

Assignment

H-6 7.78 d 1H ~6.0 Hz

Aromatic
CH adjacent
to pyridine
N[6]

H-5 6.40 - 6.50 dd 1H 6.0, 2.2 Hz

Aromatic CH

shielded by

4-methoxy

H-3 6.25 - 6.35 d 1H 2.2 Hz

Aromatic CH

between

hydrazine

and methoxy

O-CH3 3.75 - 3.85 s 3H -
Methoxy

protons

NH ~7.50 br s 1H -

Hydrazine

secondary

amine

(exchangeabl

e)

| NH2 | ~4.20 | br s | 2H | - | Hydrazine primary amine (exchangeable) |

Table 2: 13C NMR Data (125 MHz, DMSO-d6)
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Position
Expected Shift
(ppm)

Assignment
Causality /
Electronic
Environment

C-4 ~166.5
Methoxy-bearing
carbon

Highly deshielded
by direct oxygen
attachment

C-2 ~162.0
Hydrazine-bearing

carbon

Deshielded by

nitrogen attachment

C-6 ~148.5 Aromatic CH

Deshielded by

inductive effect of ring

nitrogen

C-5 ~104.2 Aromatic CH

Shielded by

resonance (+M) from

C-4 methoxy

C-3 ~92.5 Aromatic CH

Doubly shielded by C-

4 methoxy and C-2

hydrazine

| O-CH3 | ~55.2 | Methoxy carbon | Standard aliphatic ether shift |

Mass Spectrometry (MS)
Electrospray ionization (ESI+) of 2-hydrazinyl-4-methoxypyridine yields a strong molecular

ion peak at m/z 140 [M+H]+[1]. Tandem mass spectrometry (MS/MS) fragmentation is driven by

the lability of the exocyclic substituents.
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[M+H]+ Ion
m/z = 140

Loss of NH3 (-17 Da)
m/z = 123

 -NH3

Loss of •CH3 (-15 Da)
m/z = 125

 -•CH3

Loss of CO (-28 Da)
m/z = 95

 -CO
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Fig 2. Primary ESI-MS fragmentation pathways for the 2-Hydrazinyl-4-methoxypyridine
[M+H]+ ion.

Infrared (IR) Spectroscopy
Fourier-transform infrared (FT-IR) spectroscopy provides rapid orthogonal validation of the

functional groups. The presence of the hydrazine moiety is confirmed by distinct N-H stretching

bands, while the methoxy group is verified by strong C-O-C asymmetric stretching.

Table 3: Key IR Vibrational Bands
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Wavenumber (cm⁻¹) Vibration Type Structural Assignment

3350, 3210 N-H stretching
Primary and secondary
amines of the hydrazine
group

3050 C-H stretching
Aromatic sp2 C-H bonds of the

pyridine ring

2950, 2840 C-H stretching
Aliphatic sp3 C-H bonds of the

methoxy group

1605, 1560 C=C, C=N stretching Pyridine ring skeletal vibrations

| 1240, 1030 | C-O-C stretching | Asymmetric and symmetric ether stretching (methoxy) |
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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